Cas no 2060060-40-2 (2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride)

• Product Name: 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride
• CAS No: 2060060-40-2
• MF: C₈H₉ClF₃NO₂S
• MW: 275.675770521164
• MDL: MFCD30497819
• CID: 4635727
• PubChem ID: 126796256
• Update Time: 2025-06-08

2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-yl]acetic acid hydrochloride
• 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride

• MDL： MFCD30497819
• Inchi： 1S/C8H8F3NO2S.ClH/c9-8(10,11)2-1-6-12-5(4-15-6)3-7(13)14;/h4H,1-3H2,(H,13,14);1H
• InChI Key： SDCJEHGTGBZDTO-UHFFFAOYSA-N
• SMILES： C(C1SC=C(CC(=O)O)N=1)CC(F)(F)F.Cl

Additional information on 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride

Comprehensive Overview of 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride (CAS No. 2060060-40-2)

The compound 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride (CAS No. 2060060-40-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and trifluoropropyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of the hydrochloride salt further enhances its solubility, making it suitable for formulation studies.

In recent years, the demand for fluorinated compounds like 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such compounds play a pivotal role. The thiazole ring, a common pharmacophore, is known for its versatility in interacting with biological targets, which explains its prevalence in FDA-approved drugs. Additionally, the trifluoromethyl group is a key feature in many agrochemicals, highlighting the compound's dual utility in pharmaceutical and agricultural applications.

The synthesis of 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride involves multi-step organic reactions, often starting from 3,3,3-trifluoropropylamine and thiazole-4-carboxylic acid derivatives. Researchers have optimized these protocols to improve yield and purity, addressing challenges such as regioselectivity and side reactions. The compound's CAS No. 2060060-40-2 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) further adds to its practicality in industrial settings.

From a mechanistic perspective, 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride exhibits promising interactions with enzymes like cyclooxygenase-2 (COX-2) and bacterial dihydrofolate reductase (DHFR), as suggested by computational docking studies. These findings have spurred interest in its potential as a lead compound for treating chronic inflammation and resistant infections. Moreover, its low toxicity profile in preliminary assays makes it a candidate for further preclinical evaluation. The compound's structure-activity relationship (SAR) is also being investigated to design analogs with improved efficacy.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being explored to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's relevance to biodegradable materials and renewable feedstocks is another area of active research.

For researchers seeking high-purity 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride, analytical methods such as HPLC, NMR, and mass spectrometry are essential for quality control. Standardized protocols for these analyses are available in peer-reviewed journals, ensuring reproducibility across laboratories. The compound's spectral data (e.g., IR, UV-Vis) are also well-documented, aiding in its identification and characterization. These resources are critical for academic and industrial researchers alike.

Looking ahead, the versatility of 2-2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-ylacetic acid hydrochloride (CAS No. 2060060-40-2) positions it as a key player in interdisciplinary research. Its applications span medicinal chemistry, material science, and even cosmetic formulations, where its moisturizing and anti-aging properties are under investigation. As the scientific community continues to uncover its potential, this compound is poised to contribute significantly to advancements in healthcare and sustainable technology.